Cas no 1551296-54-8 (4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole
• CAS No: 1551296-54-8
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• MDL: MFCD25987289
• CID: 5243952
• PubChem ID: 83089200
• Update Time: 2025-05-21

4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(hydrazinylmethyl)-1,3-dimethyl-
• 4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole

• MDL： MFCD25987289
• Inchi： 1S/C6H12N4/c1-5-6(3-8-7)4-10(2)9-5/h4,8H,3,7H2,1-2H3
• InChI Key： CGHRMBRESWWHLG-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNN)C(C)=N1

Additional information on 4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole

4-(Hydrazinylmethyl)-1,3-Dimethyl-1H-Pyrazole: A Comprehensive Overview

The compound with CAS No. 1551296-54-8, known as 4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a hydrazine group (-NHNH2) attached to the pyrazole ring introduces unique chemical properties, making it a valuable compound for various applications.

Pyrazoles are well-known for their versatility in organic synthesis due to their ability to participate in a wide range of reactions, including cycloadditions, nucleophilic substitutions, and electrophilic additions. The hydrazine moiety in this compound further enhances its reactivity, enabling it to act as a versatile building block in the synthesis of complex molecules. Recent studies have highlighted its potential as a precursor for the development of novel pharmaceutical agents and advanced materials.

The synthesis of 4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the hydrazine group through a substitution reaction or other suitable methods. The dimethyl groups at positions 1 and 3 of the pyrazole ring contribute to the molecule's stability and solubility, making it easier to handle in various chemical transformations.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Researchers have explored its potential as an antitumor agent, leveraging its ability to inhibit key enzymes involved in cancer cell proliferation. Recent studies published in high-impact journals have demonstrated its efficacy in targeting specific pathways associated with metastasis and angiogenesis.

In addition to its biomedical applications, 4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole has shown potential in the field of materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The compound's chemical stability and reactivity also make it an attractive candidate for use in polymer chemistry. By incorporating this molecule into polymer networks, researchers have developed materials with enhanced mechanical properties and thermal stability. These advancements have opened new avenues for its application in high-performance polymers used in aerospace and automotive industries.

From an environmental perspective, 4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole has been studied for its role in green chemistry initiatives. Its use as a catalyst or reagent in environmentally friendly synthetic processes has been explored, contributing to the development of sustainable chemical manufacturing practices.

As research on this compound continues to expand, new insights into its properties and applications are being uncovered. Collaborative efforts between academic institutions and industry partners are driving innovation in areas ranging from drug discovery to advanced materials development.

In conclusion, 4-(hydrazinylmethyl)-1,3-dimethyl-1H-pyrazole stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure and reactivity position it as a key player in modern organic chemistry research.